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CAS No.: 1252037-41-4

Cat. No.: B610192

Get Quote

Executive Summary
Prolylcarboxypeptidase (PRCP) is a serine protease recently identified as a critical regulator of

central energy homeostasis. It exerts orexigenic (appetite-stimulating) effects by degrading the

anorexigenic peptide α-melanocyte-stimulating hormone (α-MSH)[1]. PrCP-7414 (also known

in literature as Compound 8o) is a highly potent, reversible, and selective PRCP inhibitor

designed to validate this mechanism[2].

This application note provides a comprehensive scientific guide on the mechanistic rationale,

chemical formulation, and a rigorously self-validating in vivo subchronic dosing protocol for

PrCP-7414 in Diet-Induced Obese (DIO) mice, ensuring accurate translation of target

engagement[3].

Mechanistic Rationale & Pathway Dynamics
The Causality of PRCP Inhibition
In the hypothalamus, the pro-opiomelanocortin (POMC) system governs satiety and

metabolism. The active peptide α-MSH(1-13) binds and activates melanocortin-4 receptors
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(MC4R) to suppress food intake and elevate energy expenditure[1]. PRCP endogenously

catalyzes the cleavage of the C-terminal Pro-Val bond of α-MSH(1-13), rendering it into the

inactive metabolite α-MSH(1-12)[4][5].

By selectively inhibiting PRCP (IC50 of 1-2 nM), PrCP-7414 halts this enzymatic

degradation[2]. This causes a localized accumulation of active α-MSH(1-13), thereby restoring

MC4R signaling and driving targeted weight loss through appetite suppression[6][7].
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Pathway of PRCP inhibition by PrCP-7414 restoring MC4R-mediated anorexigenic signaling.

PrCP-7414 Compound Profiling & Data Readouts
PrCP-7414 (CAS# 1252037-41-4) is a structurally optimized benzimidazole pyrrolidinyl

amide[8]. Unlike earlier generation proline-based inhibitors, it possesses minimal serum binding

and high oral bioavailability in murine models[2][9].
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Quantitative Efficacy Expectations
To vigorously test mechanism-of-action (MOA) and rule out generalized compound toxicity, it is

critical to compare drug efficacy in wild-type (WT) DIO mice against PRCP knockout (PRCP-/-)

mice. Below is the empirically established weight loss matrix following a 5-day subchronic oral

regimen[2][6].

Experimental
Group

Genotype Regimen
Expected
Body Weight
Change

Scientific
Rationale

Vehicle Control WT PO, 5 Days ~ 0.0%

Establishes the

baseline DIO

growth trajectory

without drug

intervention.

PrCP-7414 WT 100 mg/kg, PO - 5.0%

Demonstrates

robust, target-

mediated

hypophagic

weight loss due

to α-MSH

preservation[2].

PrCP-7414 PRCP-/- (KO) 100 mg/kg, PO ≤ - 1.0%

Self-validating

system: Lack of

comparable

weight loss

confirms the

drug's specificity

for the PRCP

target. Significant

weight loss here

would indicate

non-specific off-

target toxicity[3]

[6].
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Experimental Protocols
Reagent Preparation & Formulation
Causality Check: PrCP-7414 (MW: 578.54 g/mol ) is highly lipophilic[8]. It requires judicious

use of co-solvents to achieve a uniform suspension or solution for precise oral gavage (PO),

ensuring maximum systemic absorption without localized gastrointestinal precipitation[10].

Stock Solution Creation: Dissolve PrCP-7414 powder in 100% DMSO to yield a

concentration of 100 mg/mL. Vortex and sonicate lightly until entirely clear. Note: Store at

-20°C for up to months if unused[8][11].

In Vivo Formulation: Prepare a daily working solution using a standard well-tolerated vehicle

(5% DMSO, 10% Tween-80, 85% Saline).

Step A: Add the required volume of Tween-80 directly to the DMSO stock aliquot and

vortex vigorously to form micelles.

Step B: Slowly add sterile 0.9% Normal Saline dropwise while under continuous

vortexing/sonication.

Step C: The final dosing formulation must be calibrated to deliver 100 mg/kg at a standard

gavage volume of 10 mL/kg (e.g., administering 300 µL of a 10 mg/mL solution to a 30g

mouse).

In Vivo Workflow: The Diet-Induced Obesity (DIO) Model
This workflow mandates single-housing and built-in knockout cohort validations to guarantee

data trustworthiness[12].

1. DIO Induction
(High-Fat Diet, 12 wks)

2. Genotype Grouping
(WT vs PRCP-/-)

3. Acclimation
(Single-Housed, 7 Days)

4. Subchronic PO Dosing
(100 mg/kg, 5 Days)

5. Daily Phenotyping
(BW & Food Intake)
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Step-by-step workflow for testing PrCP-7414 in DIO mouse models.

Step-by-Step Dosing & Monitoring Methodology

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b610192/docs?utm_src=pdf-body#application-note-prcp-7414-in-vivo-dosing-regimen-for-mouse-obesity-models
https://www.medkoo.com/products/33423
https://www.targetmol.com/attachment/DataSheet/847DD1D2-DBDB-4D9D-BC82-DBDDF0A3B59F/T71128
https://www.benchchem.com/product/b610192/docs?utm_src=pdf-body#application-note-prcp-7414-in-vivo-dosing-regimen-for-mouse-obesity-models
https://www.medkoo.com/products/33423
https://www.mybiosource.com/inhibitor/prcp-7414/5813667
https://www.researchgate.net/publication/46392324_Design_and_Synthesis_of_Prolylcarboxypeptidase_PrCP_Inhibitors_To_Validate_PrCP_As_A_Potential_Target_for_Obesity
https://www.benchchem.com/product/b610192/docs?utm_src=pdf-body-img#application-note-prcp-7414-in-vivo-dosing-regimen-for-mouse-obesity-models
https://www.benchchem.com/product/b610192/docs?utm_src=pdf-body#application-note-prcp-7414-in-vivo-dosing-regimen-for-mouse-obesity-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DIO Induction: Feed male C57BL/6J WT and PRCP-/- mice a 60% high-fat diet (HFD) for 12

to 14 weeks to induce a stable obese and baseline hyperphagic state.

Rationale: A hyperphagic baseline widens the measurable dynamic range, making

anorexigenic drug effects statistically clearer to identify[4].

Acclimation: Single-house mice for a minimum of 7 days in metabolic cages or standard

cages equipped with precision food hoppers.

Rationale: Single-housing is non-negotiable for deriving accurate, per-animal daily food

intake data.

Randomization: Assign mice to Vehicle or PrCP-7414 treatment groups (n=8-10 per cohort),

meticulously stratifying by baseline body weight and body composition.

Dosing Execution:

Administer 100 mg/kg PrCP-7414 via oral gavage (PO) once daily (QD) for 5 consecutive

days[3][6].

Standardize the dosing time strictly to 1-2 hours prior to the onset of the dark cycle.

Rationale: Rodents consume >70% of their daily caloric intake during the dark cycle; pre-

dosing ensures peak drug plasma concentration aligns with peak feeding behavior.

Phenotypic Monitoring (Trustworthiness Check):

Measure animal body weight daily immediately prior to dosing.

Weigh the remaining food in the hopper daily. Calculate absolute daily food intake by

subtracting the remaining weight and collection tray spillage from the known provided

weight.

Interpretation: If the WT cohort reflects an anorexigenic ~5% body weight drop while the

PRCP-/- cohort remains unaffected (≤1% variation), the operator has successfully

validated the molecular efficacy of PrCP-7414[6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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